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Compound of Interest

Compound Name: Isopentylamine hydrochloride

CAS No.: 541-23-1

Cat. No.: B1206954

Get Quote

Content Type: Technical Reference & Protocol Guide Subject: 3-Methylbutan-1-amine

Hydrochloride (Isoamylamine Hydrochloride) CAS: 541-23-1

Part 1: Executive Summary & Chemical Identity
3-Methylbutan-1-amine hydrochloride (also known as Isoamylamine hydrochloride) is a primary

aliphatic amine salt widely utilized as a nitrogen-containing building block in the synthesis of

pharmaceutical intermediates, agrochemicals, and surfactants.

In drug development, it serves as a critical alkylating agent or nucleophile precursor. Its

hydrochloride salt form is preferred over the free base due to enhanced stability, reduced

volatility, and improved handling characteristics. However, its hygroscopic nature requires

rigorous moisture control during storage and dispensing to maintain stoichiometric precision.

Chemical Identity Table[1][2][3][4]
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Parameter Value

IUPAC Name 3-Methylbutan-1-amine hydrochloride

Common Name Isoamylamine hydrochloride

CAS Number 541-23-1

Molecular Formula C₅H₁₃N[1][2][3][4] · HCl

Molecular Weight 123.62 g/mol

SMILES CC(C)CCN.Cl

Appearance White to off-white crystalline powder

Part 2: Physicochemical Constants[7]
The following data aggregates experimental values and authoritative computed properties. In

application, the Melting Point is the primary indicator of purity; a sharp range indicates high

crystallinity, while broadening suggests moisture absorption or impurities.

Physical Constants Data[2][7]
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Property Value Context/Notes

Melting Point 215 – 217 °C (Decomposes)

Distinctive sharp melting point.

Significant broadening occurs

if wet.

Boiling Point
N/A (Salt

dissociates/decomposes)

The free base boils at 95–97

°C. The salt sublimes or

decomposes before boiling.

Density ~0.75 g/mL (Free Base lit.)[2]

Salt density is higher; typically

estimated at 1.0–1.1 g/cm³ for

crystalline packing.

pKa (Conjugate Acid) 10.6 (at 25 °C)

Refers to the ammonium ion (

) deprotonation. Indicates a

stable salt in neutral pH.

Solubility (Water) Freely Soluble
High polarity allows rapid

dissolution (>50 mg/mL).

Solubility (Ethanol) Soluble Useful for recrystallization.

Solubility (Ether) Insoluble
Critical for purification

(antisolvent precipitation).

Hygroscopicity High
Must be stored under inert

atmosphere or desiccant.

Part 3: Structural Identification & Spectroscopy
Accurate identification relies on distinguishing the salt from the free base. The protonation of

the nitrogen atom causes a characteristic downfield shift in the

-methylene protons in NMR and broadens the N-H stretching bands in IR.

Nuclear Magnetic Resonance (NMR) Analysis[6][7][8][9]
[10]
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Logic: Upon formation of the hydrochloride salt, the electron density around the nitrogen

decreases, deshielding adjacent protons.

Solvent: D₂O (Deuterium Oxide) is recommended due to solubility.

Reference: 3-Methylbutan-1-amine (Free Base)

-CH₂ appears at ~2.71 ppm.[4] In the HCl salt, this signal shifts downfield to ~2.90 – 3.05
ppm.

Predicted ¹H NMR Data (D₂O, 400 MHz)

Position Proton Count Multiplicity
Shift (

ppm)
Assignment

1 2H Triplet (broad) 2.95 – 3.05
(

-methylene)

2 1H Multiplet 1.60 – 1.70 (Methine)

3 2H Quartet/Multiplet 1.45 – 1.55
(

-methylene)

4 6H Doublet 0.90 – 0.95 (Terminal

Methyls)

Infrared Spectroscopy (FT-IR)[9]
Ammonium Band: A broad, strong absorption between 2800 – 3200 cm⁻¹ corresponds to the

N-H stretching of the primary ammonium salt (

). This obscures the sharp peaks seen in the free base.

Fingerprint: C-N stretch appears around 1000 – 1200 cm⁻¹.

Part 4: Synthesis & Purification Protocol
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Objective: Convert commercially available Isoamylamine (liquid) into high-purity Isoamylamine

Hydrochloride (solid) to ensure stoichiometry in subsequent reactions.

Method: Anhydrous Precipitation
This method is preferred over aqueous acidification because it yields a dry, crystalline

precipitate immediately, avoiding difficult water removal steps.

Reagents
Isoamylamine (Free Base) [CAS: 107-85-7][2][4]

HCl (4M in Dioxane or generated gas)

Diethyl Ether (Anhydrous) or Methyl tert-butyl ether (MTBE)

Step-by-Step Protocol
Dissolution: Dissolve 10 mmol of Isoamylamine in 20 mL of anhydrous Diethyl Ether in a

round-bottom flask. Cool to 0 °C in an ice bath.

Acidification: Dropwise add 1.1 equivalents of HCl (4M in Dioxane) or bubble anhydrous HCl

gas through the solution.

Observation: A thick white precipitate will form immediately.

Equilibration: Stir at 0 °C for 30 minutes to ensure complete salt formation.

Filtration: Filter the solid under vacuum (Buchner funnel).

Washing: Wash the filter cake 3x with cold anhydrous ether to remove unreacted amine and

excess acid.

Drying: Dry the white powder in a vacuum desiccator over

for 12 hours.

Purification Logic (Recrystallization)
If the melting point is broad (< 215 °C), recrystallization is required.
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Solvent System: Ethanol (Good solvent) / Diethyl Ether (Antisolvent).

Procedure: Dissolve in minimum hot ethanol. Add warm ether until turbidity appears. Cool

slowly to 4 °C.

Part 5: Visualization of Workflows
Diagram 1: Synthesis & Salt Formation Workflow
This diagram illustrates the critical decision points in converting the free base to the

hydrochloride salt.
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Caption: Workflow for the anhydrous synthesis and quality control of Isoamylamine

Hydrochloride.

Diagram 2: Solubility & Handling Logic
A decision tree for selecting the correct solvent and handling conditions based on the

compound's physical properties.
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Caption: Solubility profile guiding solvent selection for analysis, purification, and reaction.

Part 6: Handling & Safety
Hygroscopicity Management
Amine hydrochlorides are prone to absorbing atmospheric moisture, which leads to "clumping"

and weighing errors.

Storage: Store in a tightly sealed amber glass vial within a desiccator containing silica gel or

.

Weighing: If high precision is required, weigh quickly or in a glovebox.

Safety Profile (GHS Classifications)
Signal Word: Warning

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to

avoid dust inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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